1-(2-quinolinylthio)acetone perchlorate

• IUPAC Name: 1-quinolin-1-ium-2-ylsulfanylpropan-2-one;perchlorate
• InChI: InChI=1S/C12H11NOS.ClHO4/c1-9(14)8-15-12-7-6-10-4-2-3-5-11(10)13-12;2-1(3,4)5/h2-7H,8H2,1H3;(H,2,3,4,5)
• InChI Key: NBNMOHXMNNXXKX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CSC1=[NH+]C2=CC=CC=C2C=C1.[O-]Cl(=O)(=O)=O
• Molecular Formula: C12H12ClNO5S
• Molecular Weight: 317.75 g/mol

Description

1-(2-quinolinylthio)acetone perchlorate, also known as QTA, is a chemical compound that has gained attention in recent years due to its potential applications in the field of scientific research. QTA is a yellow crystalline powder that is soluble in water and other organic solvents. It is a member of the thioacetone family and has a molecular weight of 319.74 g/mol. In

Mechanism of Action

The mechanism of action of 1-(2-quinolinylthio)acetone perchlorate is not fully understood, but it has been suggested that it may act as a metal ion chelator, leading to the production of reactive oxygen species and subsequent apoptosis in cancer cells. This compound has also been shown to inhibit the activity of enzymes involved in DNA synthesis and repair, which may contribute to its anticancer properties.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of enzyme activity involved in DNA synthesis and repair, and the detection of metal ions through fluorescence. This compound has also been shown to have low toxicity in vitro, making it a promising candidate for future research.

Advantages and Limitations for Lab Experiments

1-(2-quinolinylthio)acetone perchlorate has several advantages for lab experiments, including its high purity and yield, low toxicity, and potential applications in various scientific research fields. However, this compound also has limitations, including its limited solubility in water and the need for specialized equipment for its synthesis.

Future Directions

There are several future directions for 1-(2-quinolinylthio)acetone perchlorate research, including the investigation of its potential as an anticancer agent, the optimization of its synthesis method to increase yield and purity, and the development of novel applications for this compound in various scientific research fields. Additionally, the use of this compound in combination with other chemical compounds may enhance its therapeutic potential and lead to the development of new treatments for various diseases.
Conclusion:
In conclusion, this compound is a promising chemical compound that has gained attention in recent years due to its potential applications in scientific research. Its synthesis method has been optimized to produce high yields and purity, and it has been investigated for its potential as an anticancer agent and as a fluorescent probe for the detection of metal ions. This compound has several advantages for lab experiments, including its low toxicity and potential applications in various scientific research fields. However, its limited solubility and specialized equipment requirements are limitations that must be considered. Future research on this compound should focus on its potential as an anticancer agent, the optimization of its synthesis method, and the development of novel applications in various scientific research fields.

Scientific Research Applications

1-(2-quinolinylthio)acetone perchlorate has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions, as a photosensitizer for photodynamic therapy, and as a reagent for the synthesis of other chemical compounds. This compound has also been investigated for its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells.